1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-ethynylcyclohexyl)oxy-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H29NO2.ClH/c1-3-17(9-5-4-6-10-17)20-14-16(19)13-18-11-7-8-15(2)12-18;/h1,15-16,19H,4-14H2,2H3;1H
• InChI Key: QHBFWLHFCNCLIX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(COC2(CCCCC2)C#C)O.Cl
• Molecular Formula: C17H30ClNO2
• Molecular Weight: 315.9 g/mol
• CAS No.: 1208680-37-8

Description

1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 1210393-34-2) is a synthetic tertiary amine derivative with a molecular formula of C₂₀H₃₆ClNO₂ (MW: 357.96 g/mol). Its structure features:

• A 1-ethynylcyclohexyl group attached via an ether linkage to the propan-2-ol backbone.
• A hydrochloride salt to enhance aqueous solubility.

The ethynyl group on the cyclohexane ring introduces rigidity, while the methylpiperidine moiety may influence pharmacokinetic properties such as metabolic stability and blood-brain barrier penetration .

Biological Activity

1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activity. This compound, characterized by its unique molecular structure, has been studied for its interactions with various biological pathways, particularly those related to pain and inflammation.

Molecular Characteristics

• Molecular Formula : C17H30ClNO2
• Molecular Weight : Approximately 315.88 g/mol
• CAS Number : 1208680-37-8

The compound features an ethynyl group attached to a cyclohexyl ring, an ether linkage, and a piperidine moiety, which may contribute to its pharmacological properties. The hydrochloride form enhances solubility and stability, making it suitable for research applications.

Structural Comparison

Compound Name	Structure	Unique Features
LY333068	Similar piperidine structure	Selective inhibition of specific receptors
Torsemide	Contains sulfonamide moiety	Primarily used as a diuretic
Oxycodone	Opioid analgesic	Strong analgesic properties but different mechanism of action

The structural uniqueness of 1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride may confer distinct pharmacological properties compared to these similar compounds.

Research indicates that this compound interacts with various biological targets, particularly enzymes involved in pain signaling pathways. Its potential as an inhibitor of inflammatory processes has been explored, suggesting utility in developing therapies for conditions such as neuropathic pain and anxiety disorders.

Pharmacological Studies

In vitro studies have shown that 1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride exhibits significant biological activity. Some key findings include:

• Enzyme Inhibition : The compound has been evaluated for its inhibitory effects on enzymes related to inflammation and pain pathways.
• Receptor Interactions : Studies suggest that it may modulate neurotransmitter systems, which could be beneficial in treating chronic pain and mood disorders.

Therapeutic Potential

The versatility of this compound makes it valuable in both academic and industrial research settings. Potential applications include:

• Analgesic Development : Investigating its role in pain relief mechanisms.
• Anti-inflammatory Research : Exploring its effects on inflammatory pathways.

Synthesis and Optimization

The synthesis of 1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride typically involves multi-step organic reactions aimed at optimizing yield and purity for research purposes. Key steps include the formation of the ethynylcyclohexyl intermediate and subsequent ether formation .

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared to structurally related propan-2-ol derivatives with variations in substituents, as detailed below:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Solubility/Stability	Pharmacological Notes	References
1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	Ethynylcyclohexyl, 3-methylpiperidine	357.96	High solubility (HCl salt); moderate metabolic stability due to ethynyl group	Potential CNS activity due to piperidine moiety; balanced lipophilicity
1-[(Adamantan-1-yl)methoxy]-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	Adamantane, 3-methylpiperidine	357.96	Lower solubility (adamantane rigidity); high metabolic stability	Enhanced receptor binding but limited bioavailability due to adamantane bulk
1-(3-Methoxyphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	3-Methoxyphenoxy, 3-methylpiperidine	340.87	Moderate solubility; rapid metabolism (aromatic ring)	Increased affinity for adrenergic receptors; potential for oxidative degradation
1-[(3,4-Dimethoxyphenethyl)amino]-3-(m-tolyloxy)propan-2-ol hydrochloride	3,4-Dimethoxyphenethyl, m-tolyloxy	428.64 (free base)	Low solubility (free base); improved with HCl salt	Dual mechanism: β-blocker and vasodilator due to phenethyl and tolyl groups
1-(Isopropylamino)-3-[(2-isopropyl-5-methylcyclohexyl)oxy]propan-2-ol hydrochloride	Isopropylamino, 2-isopropyl-5-methylcyclohexyl	344.94	Poor solubility (bulky cyclohexyl); high lipophilicity	Likely local anesthetic or antiarrhythmic activity; limited CNS penetration
Impurity G (EP) as Hydrochloride	5,6,7,8-Tetrahydronaphthalen-1-yl, tert-butylamino	378.91	High solubility (HCl salt); aromatic stability	Metabolite of nadolol; retained β-blocking activity

Key Comparative Insights

Substituent Rigidity vs. Solubility: The ethynylcyclohexyl group in the target compound provides a balance between rigidity (enhancing target binding) and solubility (via the HCl salt). In contrast, adamantane derivatives (e.g., ) exhibit superior rigidity but reduced solubility . Aromatic substituents (e.g., 3-methoxyphenoxy in ) improve receptor affinity but accelerate metabolic degradation due to cytochrome P450 interactions .

Pharmacological Profiles :

• Piperidine and piperazine derivatives (e.g., –17) show affinity for adrenergic or serotonin receptors, suggesting applications in cardiovascular or neurological disorders.
• Compounds with bulky cyclohexyl or adamantane groups (e.g., ) may act as CNS agents or local anesthetics but face bioavailability challenges .

Metabolic Stability :

• The ethynyl group in the target compound likely reduces oxidative metabolism compared to aromatic analogs, extending half-life .
• Tertiary amines (e.g., 3-methylpiperidine) enhance basicity, influencing tissue distribution and excretion rates .

Preparation Methods

Cyclohexanone to 1-Ethynylcyclohexanol

A two-step protocol adapted from alkyne synthesis methodologies is employed:

• Grignard Reaction : Cyclohexanone reacts with ethynyl magnesium bromide in tetrahydrofuran (THF) at -78°C to form 1-ethynylcyclohexanol after acidic workup.
• Bestmann-Ohira Reagent Application : For higher yields, cyclohexanone is treated with the Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) in methanol, directly yielding the ethynyl group.

Reaction Conditions :

• Solvent: Methanol or THF
• Temperature: 0–25°C
• Yield: 58–84% (depending on substrate purity).

Preparation of 3-(3-Methylpiperidin-1-yl)propan-2-ol

Epoxide Ring-Opening Strategy

Epichlorohydrin serves as the propan-2-ol backbone precursor:

• Epoxide Formation : Epichlorohydrin is treated with 3-methylpiperidine in aqueous sodium bicarbonate, selectively opening the epoxide at the less hindered position to form 3-(3-methylpiperidin-1-yl)propan-2-ol.

Optimization Notes :

• Regioselectivity : Controlled by steric effects; 3-methylpiperidine preferentially attacks the terminal epoxide carbon.
• Catalyst : Triethylamine (5 mol%) enhances reaction rate.
• Yield: 61–77% after silica gel chromatography.

Etherification of Intermediates A and B

Mitsunobu Coupling

The Mitsunobu reaction efficiently links 1-ethynylcyclohexanol and 3-(3-methylpiperidin-1-yl)propan-2-ol:

• Reagents : Diethyl azodicarboxylate (DEAD) and triphenylphosphine in THF.
• Conditions : 0°C to room temperature, 12–24 hours.
• Yield : 70–88% after flash chromatography.

Mechanistic Insight :
The reaction proceeds via oxidation-reduction between DEAD and triphenylphosphine, generating the active alkoxyphosphonium ion intermediate, which facilitates ether bond formation.

Hydrochloride Salt Formation

Acid-Mediated Deprotection and Salt Precipitation

The tertiary amine in 3-methylpiperidine is protonated using hydrochloric acid:

• Procedure : The free base is dissolved in diethyl ether, and 1 M HCl is added dropwise at 0°C.
• Crystallization : The hydrochloride salt precipitates upon cooling and is isolated via filtration.
• Yield : >95% with high purity (HPLC >99%).

Scalability and Industrial Considerations

Cost-Effective Catalyst Systems

Microwave-assisted reactions reduce processing time:

• Example : Coupling steps completed in 15 minutes at 125°C using PdCl₂(PPh₃)₂ in DMF.
• Solvent Recovery : Ethyl acetate and hexane are recycled via distillation, minimizing waste.

Challenges and Mitigation Strategies

Alkyne Stability Under Acidic Conditions

The ethynyl group may protonate in strong acids, leading to side reactions:

• Solution : Use mild HCl concentrations (1–2 M) and low temperatures (0–5°C) during salt formation.

Q & A

What are the key synthetic challenges in preparing 1-((1-Ethynylcyclohexyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride, and how can they be methodologically addressed?

Basic Research Question
Answer:
The synthesis of this compound involves multi-step organic reactions, including the introduction of the ethynylcyclohexyl ether and 3-methylpiperidine moieties. Key challenges include:

• Functional Group Compatibility : The ethynyl group is highly reactive and may require protection during coupling reactions. Strategies like using trimethylsilyl (TMS) protection for alkynes can prevent undesired side reactions .
• Stereochemical Control : The cyclohexyl and piperidine groups introduce potential stereoisomerism. Enantioselective synthesis via chiral catalysts (e.g., Jacobsen’s catalyst) or resolution using chiral HPLC (e.g., Chiralpak® columns) can ensure stereochemical purity .
• Purification : Due to polar functional groups (e.g., hydroxyl, hydrochloride salt), reverse-phase HPLC with C18 columns or recrystallization in ethanol/water mixtures is recommended for high-purity isolation .

How can researchers resolve contradictions in solubility data reported for this compound in different solvent systems?

Advanced Research Question
Answer:
Discrepancies in solubility data often arise from variations in experimental conditions (e.g., temperature, pH). A systematic approach includes:

• Standardized Protocols : Use USP/Ph.Eur. guidelines for solubility testing, ensuring consistent temperature (e.g., 25°C) and agitation methods .
• pH-Dependent Studies : The hydrochloride salt’s solubility is pH-sensitive. Conduct experiments across a pH range (2–10) using buffered solutions (e.g., phosphate-buffered saline) to map solubility profiles .
• Co-Solvency Screening : Evaluate solubility in water-miscible solvents (e.g., DMSO, PEG-400) at fixed ratios (e.g., 1:1, 1:3 v/v) to identify optimal formulations for biological assays .

What spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

Basic Research Question
Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Confirm the presence of ethynyl (δ ~2.5 ppm for protons, ~70–80 ppm for carbons) and piperidine (δ ~1.2–3.0 ppm) groups. DEPT-135 can distinguish CH₃ groups in 3-methylpiperidine .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in the cyclohexyl and piperidine regions .
• Mass Spectrometry : High-resolution ESI-MS (positive mode) should show [M+H]⁺ at m/z corresponding to C₁₇H₂₈ClNO₂ (calc. 345.18) .
• FT-IR : Key peaks include O-H stretch (~3400 cm⁻¹), C≡C stretch (~2100 cm⁻¹), and tertiary amine N-H bend (~1450 cm⁻¹) .

What strategies are recommended for optimizing the stereochemical purity during synthesis?

Advanced Research Question
Answer:

• Chiral Auxiliaries : Introduce a temporary chiral group (e.g., Evans’ oxazolidinone) during the etherification step to control configuration at the propan-2-ol center .
• Dynamic Kinetic Resolution : Use transition-metal catalysts (e.g., Ru-BINAP) to favor a single enantiomer during piperidine coupling .
• Crystallization-Induced Asymmetric Transformation : Recrystallize intermediates in chiral solvents (e.g., (R)- or (S)-limonene) to enrich enantiomeric excess (ee >98%) .

What are the critical safety considerations when handling this compound in a laboratory setting?

Basic Research Question
Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles. Use a NIOSH-approved N95 respirator if handling powders to avoid inhalation .
• Ventilation : Work in a fume hood with >0.5 m/s airflow to prevent vapor accumulation, especially during solvent removal .
• Storage : Store at 2–8°C in airtight, light-resistant containers. The hydrochloride salt is hygroscopic; include desiccant packs (e.g., silica gel) to prevent hydrolysis .
• Spill Management : Neutralize spills with 10% sodium bicarbonate, then adsorb with vermiculite. Dispose as hazardous waste under EPA guidelines .

How can researchers validate the compound’s biological activity against conflicting receptor-binding data?

Advanced Research Question
Answer:

• Orthogonal Assays : Combine radioligand binding (e.g., ³H-labeled antagonist displacement) with functional assays (e.g., cAMP accumulation for GPCR activity) to confirm target engagement .
• Kinetic Studies : Use surface plasmon resonance (SPR) to measure on/off rates (kₒₙ/kₒff) and reconcile discrepancies in IC₅₀ values from static assays .
• Structural Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding poses in the piperidine-binding pocket of target receptors. Validate with mutagenesis (e.g., alanine scanning) .

What methodologies are recommended for assessing the compound’s stability under varying pH and temperature conditions?

Basic Research Question
Answer:

• Forced Degradation Studies :
  • Acidic/Base Hydrolysis : Incubate at 1M HCl/NaOH (40°C, 24h) and analyze degradation products via LC-MS .
  • Oxidative Stress : Treat with 3% H₂O₂ at 25°C for 6h to identify peroxide-sensitive groups (e.g., ethynyl) .
• Thermogravimetric Analysis (TGA) : Determine decomposition temperature (Td) under nitrogen atmosphere (heating rate: 10°C/min) .
• Long-Term Stability : Store aliquots at -20°C, 4°C, and 25°C/60% RH. Monitor purity monthly using HPLC-UV (λ=254 nm) .